Cas no 1705107-61-4 (1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-methyl-1-oxopropan-2-yl acetate)

• Product Name: 1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-methyl-1-oxopropan-2-yl acetate
• CAS No: 1705107-61-4
• MF: C₁₇H₂₅N₃O₄
• MW: 335.398104429245
• CID: 5347180
• Update Time: 2025-07-13

1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-methyl-1-oxopropan-2-yl acetate Chemical and Physical Properties

Names and Identifiers

• 1-(3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-methyl-1-oxopropan-2-yl acetate
• [1-[3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-2-methyl-1-oxopropan-2-yl] acetate
• 1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-methyl-1-oxopropan-2-yl acetate

• Inchi： 1S/C17H25N3O4/c1-11(21)23-17(2,3)16(22)20-8-4-5-12(10-20)9-14-18-15(19-24-14)13-6-7-13/h12-13H,4-10H2,1-3H3
• InChI Key： XJXIOFKDIPYFOZ-UHFFFAOYSA-N
• SMILES： O1C(CC2CN(C(C(C)(C)OC(C)=O)=O)CCC2)=NC(C2CC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 492
• XLogP3: 1.8
• Topological Polar Surface Area: 85.5

Additional information on 1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-methyl-1-oxopropan-2-yl acetate

Introduction to 1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-methyl-1-oxopropan-2-yl acetate (CAS No. 1705107-61-4)

1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-methyl-1-oxopropan-2-yl acetate (CAS No. 1705107-61-4) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate a piperidine moiety linked to an oxadiazole ring system, which is known for its broad spectrum of pharmacological interactions. The presence of a 3-cyclopropyl substituent on the oxadiazole ring further enhances its chemical complexity and may contribute to its distinct pharmacokinetic properties.

The acetate functional group in the compound's name indicates the presence of an ester linkage, which is commonly found in many bioactive molecules. This ester group can influence the solubility, stability, and metabolic pathways of the compound, making it a critical factor in drug design and development. The combination of these structural elements suggests that 1-{3-[（3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-methyl-1-oxopropan-2-yl acetate may exhibit a range of biological activities, including potential roles as an enzyme inhibitor or receptor modulator.

In recent years, there has been growing interest in the development of novel compounds that incorporate oxadiazole moieties due to their ability to interact with various biological targets. Oxadiazole derivatives have been reported to possess anti-inflammatory, antiviral, and anticancer properties, among others. The 3-cyclopropyl substituent in this compound may enhance its binding affinity to specific proteins or enzymes by introducing steric hindrance and improving hydrophobic interactions. This structural feature is particularly relevant in the context of drug design, where optimizing binding interactions is crucial for achieving high efficacy and selectivity.

The piperidine ring is another key structural component that contributes to the pharmacological profile of this compound. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier and interact with neurotransmitter systems. The presence of a methyl-substituted acetate group at the 2-position of the piperidine ring may further modulate its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These factors make 1-{3-[（3-cyclopropyl-1,2,4-oxadiazol -5 -y l)methyl]piperidin -1 -y l}-2-methyl -1 -oxopropan -2 -y l acetate a promising candidate for further investigation in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. These tools have been instrumental in identifying potential hits from large libraries of molecules and optimizing their structures for improved potency and selectivity. In the case of 1-{3-[（3-cyclopropyl -1 ,2 ,4 -oxadiazol -5 -y l)methyl]piperidin -1 -y l}-2-methyl -1 -oxopropan -2 -y l acetate, computational studies have suggested that it may interact with enzymes involved in inflammatory pathways, making it a potential lead compound for developing anti-inflammatory therapies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 3-cyclopropyl group on the oxadiazole ring necessitates precise control over reaction conditions to avoid unwanted side products. Additionally, the esterification step at the 2-position of the piperidine ring must be carefully monitored to prevent over-acetylation or decomposition. Advances in synthetic methodologies have made it possible to streamline these processes, enabling more efficient production of complex molecules like 1-{3-[（3-cyclopropyl -1 ,2 ,4 -oxadiazol -5 -y l)methyl]piperidin -1 -y l}-2-methyl -1 -oxopropan -2-y l acetate.

In conclusion, 1-{ 3-[（ 3-cyclopropyl 1 , 2 , 4-oxadiazol 5 yl)methyl] piperidin 1 yl} 2-methyl 1 oxopropan 2-y lacetate (CAS No. 1705107 61 4) represents a structurally interesting compound with potential biological activities. Its unique combination of functional groups makes it a valuable scaffold for further medicinal chemistry investigations. As research continues to uncover new therapeutic targets and develop innovative drug design strategies, this compound will likely play a significant role in advancing our understanding of pharmacological interactions and developing novel therapeutic agents.